Cas no 66969-03-7 ((1Z)-1-(3,4,5-trimethylphenyl)ethanone thiosemicarbazone)

• Product name: (1Z)-1-(3,4,5-trimethylphenyl)ethanone thiosemicarbazone
• CAS No: 66969-03-7
• MF: C₁₂H₁₇N₃S
• MW: 235.348480939865
• CID: 1713499
• PubChem ID: 6509847

(1Z)-1-(3,4,5-trimethylphenyl)ethanone thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

• (1Z)-1-(3,4,5-trimethylphenyl)ethanone thiosemicarbazone
• 3',4',5'-Trimethylacetophenone thiosemicarbazone
• 66969-03-7
• 3,4,5-Trimethylacetophenonethiosemicarbazone
• ACETOPHENONE, 3',4',5'-TRIMETHYL-, THIOSEMICARBAZONE

• Inchi： InChI=1S/C12H17N3S/c1-7-5-11(6-8(2)9(7)3)10(4)14-15-12(13)16/h5-6H,1-4H3,(H3,13,15,16)/b14-10-
• InChI Key： XFWCERHQAWYSFZ-UVTDQMKNSA-N
• SMILES： CC1=CC(=CC(=C1C)C)C(=NNC(=S)N)C

Computed Properties

• Exact Mass: 235.11451
• Monoisotopic Mass: 235.114318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 82.5

Experimental Properties

• Density: 1.12
• Boiling Point: 386.7°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.584
• PSA: 50.41